Cas no 87261-59-4 (Piperidine, 1-[(4-bromophenyl)azo]-)

Piperidine, 1-[(4-bromophenyl)azo]- structure
87261-59-4 structure
Product Name:Piperidine, 1-[(4-bromophenyl)azo]-
CAS No:87261-59-4
MF:C11H14BrN3
MW:268.15296125412
CID:658460
PubChem ID:390400
Update Time:2025-04-19

Piperidine, 1-[(4-bromophenyl)azo]- Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-[(4-bromophenyl)azo]-
    • (4-bromophenyl)-piperidin-1-yldiazene
    • NSC-687754
    • C11H14BrN3
    • 1-((4-Bromophenyl)diazenyl)piperidine
    • NCI60_031643
    • NSC687754
    • 87261-59-4
    • 1-[(E)-(4-bromophenyl)diazenyl]piperidine
    • (E)-(4-bromophenyl)-(1-piperidyl)diazene
    • AKOS005383334
    • DTXSID60327806
    • CHEMBL583739
    • Inchi: 1S/C11H14BrN3/c12-10-4-6-11(7-5-10)13-14-15-8-2-1-3-9-15/h4-7H,1-3,8-9H2/b14-13+
    • InChI Key: IXEQSZLSGIDWGB-BUHFOSPRSA-N
    • SMILES: BrC1C=CC(=CC=1)/N=N/N1CCCCC1

Computed Properties

  • Exact Mass: 267.03711g/mol
  • Monoisotopic Mass: 267.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 28Ų

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